1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one

• Molecular Formula: C8H7N3O
• Molecular Weight: 161.16 g/mol
• IUPAC Name: 2-pyridin-4-yl-1H-pyrazol-5-one
• InChI: InChI=1S/C8H7N3O/c12-8-3-6-11(10-8)7-1-4-9-5-2-7/h1-6H,(H,10,12)
• InChI Key: PNBRASLHLCHSEL-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=CC=C1N2C=CC(=O)N2

Description

1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one (CAS: 1934418-57-1; synonyms include 2-pyridin-4-yl-1H-pyrazol-5-one) is a pyrazolone derivative featuring a fused pyridine ring. Its molecular formula is C₈H₇N₃O with a molecular weight of 161.16 g/mol . The compound’s structure combines a pyridine moiety (electron-deficient aromatic system) with a dihydropyrazol-3-one ring, which confers unique electronic and steric properties. It is available as a hydrochloride salt (CAS: 14521-81-4) and is supplied commercially for research purposes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one typically involves the reaction of 4-pyridinecarboxaldehyde with hydrazine hydrate to form the corresponding hydrazone. This intermediate is then cyclized under acidic conditions to yield the desired pyrazolone compound . The reaction conditions often include the use of solvents such as ethanol or methanol and may require heating to facilitate the cyclization process.

Industrial Production Methods

While specific industrial production methods for 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions to maximize yield and purity, as well as implementing continuous flow processes to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the pyrazolone moiety to a pyrazolidine ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like halogens (for electrophilic substitution) or nucleophiles (for nucleophilic substitution) are employed under appropriate conditions.

Major Products

The major products formed from these reactions include N-oxides, pyrazolidine derivatives, and various substituted pyridine derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

Synthesis and Characteristics

One example is 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one, which has a molecular weight of 161.16 and a molecular formula of C8H7N3O .

Antimicrobial and Antiviral Activities

Pyridine compounds, including those containing a pyrazole ring, have shown remarkable antibacterial, antifungal, and antiviral properties . The inclusion of additional heterocycles often intensifies their therapeutic properties and broadens their range . For instance, Mannich pyrol-pyridine bases, such as 1-((pyridin-2-ylamino)methyl)pyrrolidine-2,5-dione and 1-(phenyl(pyridin-2-yl amino)methyl) pyrrolidine-2,5-dione, exhibit moderate antimicrobial activity against various bacteria (Escherichia coli, Salmonella typhi, and Bacillus subtilis) and fungi (Aspergillus oryzae and Aspergillus fumigates) .

Anticancer Activity

Certain pyridine-based heterocycles have demonstrated anticancer activity . Analogues with a chromeno-furo-pyridine skeleton showed anticancer activity against breast cancer, and 5-amino-N-(1-(pyridin-4-yl)ethylidene)-1H-pyrazole-4-carbohydrazides was potent against HEPG2 cancer cells .

Coordination Chemistry

Pyridine derivatives are used as ligands in coordination chemistry. For example, zinc can be coordinated by nitrogen atoms in bis(4,5-dihydro-1H-pyrazol-3-yl)pyridine to form a pentacoordinate structure .

Other Pyridine Derivatives

Other pyridine derivatives with pyrazole moieties include:

• 5-(1-(2-Hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-4-yl)-2,3-dihydro-1H-inden-1-one oxime, which has a molecular weight of 334.37 and the molecular formula C19H18N4O2 .
• 2-Pyridin-2-yl-4-pyridin-3-yl-1,2-dihydro-3H-pyrazol-3-one, with the molecular formula C13H10N4O and a molecular weight of 238.24 g/mol .

Imidazo[1,5-a]pyridine Derivatives

Mechanism of Action

The mechanism of action of 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can inhibit enzyme activity by binding to the active site or modulate receptor function by interacting with binding sites. These interactions can lead to various biological effects, including anti-inflammatory and antimicrobial activities .

Comparison with Similar Compounds

Table 1: Comparative Analysis of 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one and Related Compounds

Compound Name	Structure Features	Molecular Formula	Molecular Weight (g/mol)	Biological Activity/Application	Key References
1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one	Pyridine + dihydropyrazol-3-one	C₈H₇N₃O	161.16	Not explicitly stated in evidence
1-(2-Substituted phenyl-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)ethanones	Oxadiazole + pyridine + acetyl group	Variable (e.g., C₁₅H₁₂N₄O₂)	~296.28	Anticancer agents (in vitro screening)
8-(1-Methyl-1H-pyrazol-3-yl)pyrido[3,4-d]pyrimidin-4(3H)-one	Pyridopyrimidinone + pyrazole	C₁₀H₈N₆O	228.21	Kinase inhibitors (cell-based assays)
3-{1-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazol-3-yl}-1-(4-chlorophenyl)-1,4-dihydropyridazin-4-one	Pyridazine + pyrazole + halogenated pyridine	C₁₉H₁₀Cl₂F₃N₅O	452.22	Agrochemical intermediates (potential pesticidal activity)
(E)-1-(2-(1H-Indol-3-yl)-5-(pyridin-4-yl)-1,3,4-oxadiazol-3(2H)-yl)-3-(substituted phenyl)prop-2-en-1-one	Oxadiazole + pyridine + indole + chalcone	Variable (e.g., C₂₃H₁₅N₅O₂)	~401.40	Antitubercular agents (against H37Ra MTB)

Physicochemical and Electronic Properties

• Electron-Deficient Systems : The pyridine ring in the target compound enhances electron-withdrawing effects, stabilizing the dihydropyrazol-3-one ring. This contrasts with 4,5-dihydro-1,2,4-triazoles (), where the triazole ring is more electron-rich, altering reactivity in nucleophilic substitutions .
• Hydrogen-Bonding Capacity: The pyridine nitrogen and carbonyl group in the target compound enable strong interactions with biological targets, similar to pyridopyrimidinones () but distinct from non-polar agrochemical derivatives () .

Biological Activity

1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one is a compound of significant interest due to its diverse biological activities. This article explores its synthesis, biological evaluations, and potential therapeutic applications, particularly focusing on its anticancer, anti-inflammatory, and antimicrobial properties.

Chemical Structure and Properties

The compound's chemical structure is characterized by a pyridinyl group attached to a dihydropyrazolone core. Its molecular formula is $C_8H_8N_4O$ with a molecular weight of approximately 176.18 g/mol. The structural representation can be summarized as follows:

Property	Value
Chemical Formula	C8H8N4O
Molecular Weight	176.18 g/mol
IUPAC Name	3-amino-2-pyridin-2-yl-1H-pyrazol-5-one
CAS Number	126583-28-6

Anticancer Activity

Recent studies have highlighted the anticancer potential of 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one derivatives. These compounds have shown efficacy against various cancer cell lines, including:

• Lung Cancer
• Breast Cancer (MDA-MB-231)
• Colorectal Cancer

Case Study: In Vitro and In Vivo Evaluations

A notable study demonstrated that derivatives of this compound exhibited significant antiproliferative activity in vitro against several cancer cell lines. The mechanism of action is believed to involve the inhibition of tubulin polymerization, which is crucial for cancer cell division and growth .

Table: Anticancer Activity of 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one Derivatives

Cell Line	IC50 Value (μM)	Mechanism of Action
MDA-MB-231	15.6	Tubulin polymerization inhibition
A549 (Lung Cancer)	12.3	Apoptosis induction
HT29 (Colorectal)	20.5	Cell cycle arrest

Anti-inflammatory Properties

In addition to its anticancer effects, the compound exhibits notable anti-inflammatory activity. Research indicates that it can inhibit key inflammatory pathways, making it a candidate for treating conditions like arthritis and other inflammatory diseases.

The anti-inflammatory effects are attributed to the inhibition of cyclooxygenase enzymes (COX), particularly COX-2, which plays a significant role in inflammation and pain signaling .

Table: Anti-inflammatory Activity Comparison

Compound	IC50 Value (μg/mL)	Reference Compound (Diclofenac)
1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one	60.56	54.65

Antimicrobial Activity

Emerging evidence suggests that 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one also possesses antimicrobial properties against various bacterial strains. Studies have reported significant activity against both Gram-positive and Gram-negative bacteria.

Case Study: Bacterial Inhibition

In vitro tests revealed that the compound effectively inhibited the growth of Staphylococcus aureus and Escherichia coli at concentrations as low as 25 μg/mL .

Table: Antimicrobial Efficacy

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	25 μg/mL
Escherichia coli	30 μg/mL

Q & A

What are the standard synthetic routes for preparing 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one, and what methodological optimizations are critical for improving yield?

Category : Basic Research
Answer :
The synthesis typically involves cyclocondensation of hydrazine derivatives with β-ketoesters or α,β-unsaturated ketones. A common approach includes refluxing pyridinyl-substituted precursors with hydrazine hydrate in ethanol, as demonstrated in analogous pyrazolone syntheses . Key optimizations include:

• Solvent selection : Polar aprotic solvents (e.g., DMF) enhance reactivity for heterocyclic ring closure.
• Temperature control : Maintaining reflux (70–80°C) prevents side reactions like oligomerization.
• Catalyst use : Acidic or basic catalysts (e.g., acetic acid or KOH) accelerate cyclization.
  Characterization via $^1H$-NMR and HPLC ensures purity (>95%), with mass spectrometry confirming molecular weight .

How can crystallographic data for 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one be refined to resolve ambiguities in hydrogen bonding networks?

Category : Advanced Research
Answer :
The SHELXL program is widely used for refining crystallographic data, particularly for small molecules. Critical steps include:

• Hydrogen atom placement : Use the HFIX command to model riding hydrogen atoms, adjusting isotropic displacement parameters (U$_{iso}$) based on electron density maps .
• Twinning analysis : For twinned crystals, apply the TWIN and BASF commands to deconvolute overlapping reflections.
• Validation tools : Utilize the ADDSYM algorithm in SHELX to detect missed symmetry elements, reducing R-factor discrepancies .
  Example refinement metrics: R1 < 5% for high-resolution (<1.2 Å) data, with wR2 < 12% for all reflections .

What spectroscopic techniques are most effective for distinguishing tautomeric forms of 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one in solution?

Category : Basic Research
Answer :
Tautomerism between keto-enol forms is resolved using:

• $^1H$-NMR : Detect enolic protons (δ 10–12 ppm) and pyridinyl aromatic protons (δ 8.0–8.5 ppm). Integration ratios confirm dominant tautomers .
• IR spectroscopy : Strong C=O stretches (~1700 cm$^{-1}$) indicate keto forms, while broad O-H stretches (~3200 cm$^{-1}$) suggest enol forms.
• UV-Vis : Solvent-dependent λ$_{max}$ shifts (e.g., 270 nm in ethanol vs. 290 nm in DMSO) reflect tautomeric equilibrium .

How can conflicting biological activity data for pyrazolone derivatives be systematically analyzed to identify structure-activity relationships (SAR)?

Category : Advanced Research
Answer :
Contradictions in bioactivity data often arise from assay variability or impurities. Methodological solutions include:

• Dose-response standardization : Use EC$_{50}$/IC$_{50}$ values from ≥3 independent assays to minimize outliers .
• Computational modeling : Perform DFT calculations (e.g., HOMO-LUMO gaps) to correlate electronic properties with activity.
• Meta-analysis : Compare bioactivity across analogs (e.g., pyridinyl vs. phenyl substitutions) to isolate pharmacophores. For example, pyridinyl groups enhance solubility but may reduce membrane permeability .

What strategies are recommended for resolving low solubility of 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one in aqueous media for in vitro assays?

Category : Advanced Research
Answer :

• Co-solvent systems : Use DMSO-water mixtures (<5% DMSO) to maintain compound stability .
• Salt formation : React with HCl or sodium hydroxide to generate water-soluble salts.
• Nanoformulation : Encapsulate in liposomes or PEGylated nanoparticles to enhance bioavailability.
  Validation via dynamic light scattering (DLS) ensures particle size <200 nm .

What are the key challenges in scaling up the synthesis of 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one while maintaining enantiomeric purity?

Category : Advanced Research
Answer :

• Chiral separation : Use preparative HPLC with chiral columns (e.g., Chiralpak IA) and isocratic elution (hexane:isopropanol = 90:10) .
• Catalytic asymmetric synthesis : Employ Ru-BINAP catalysts for stereocontrolled cyclization, achieving enantiomeric excess (ee) >90% .
• Process monitoring : In-line FTIR tracks intermediate stereochemistry during continuous flow synthesis.

How can computational chemistry predict the reactivity of 1-(Pyridin-4-yl)-2,3-dihydro-1H-pyrazol-3-one in nucleophilic substitution reactions?

Category : Advanced Research
Answer :

• DFT calculations : Optimize geometry at the B3LYP/6-311+G(d,p) level to locate electrophilic centers (e.g., C3 of pyrazolone ring).
• Fukui indices : Identify nucleophilic attack sites (e.g., f$^-$ >0.1 at C4) .
• MD simulations : Simulate solvent effects (e.g., acetonitrile vs. water) on reaction pathways.
  Experimental validation via $^{13}C$-NMR kinetic studies confirms computational predictions .

Table 1. Key Optimization Parameters for Synthesis

Parameter	Optimal Condition	Impact on Yield
Solvent	Ethanol/Water (3:1)	Maximizes cyclization
Temperature	75°C	Minimizes side products
Reaction Time	12 hours	Completes ring closure
Catalyst	Acetic Acid (0.1 eq)	Accelerates by 30%